Cas no 1807417-06-6 (2,6-Dimethyl-3-methoxycinnamic acid)

• Product Name: 2,6-Dimethyl-3-methoxycinnamic acid
• CAS No: 1807417-06-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5007741
• Update Time: 2025-10-30

2,6-Dimethyl-3-methoxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-3-methoxycinnamic acid

• Inchi： 1S/C12H14O3/c1-8-4-6-11(15-3)9(2)10(8)5-7-12(13)14/h4-7H,1-3H3,(H,13,14)/b7-5+
• InChI Key： PBCCDSZYQAGIFR-FNORWQNLSA-N
• SMILES： O(C)C1=CC=C(C)C(/C=C/C(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5

Additional information on 2,6-Dimethyl-3-methoxycinnamic acid

2,6-Dimethyl-3-methoxycinnamic acid (CAS No: 1807417-06-6)

2,6-Dimethyl-3-methoxycinnamic acid, also known by its CAS number 1807417-06-6, is a compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of cinnamic acids, which are known for their diverse biological activities and applications in various industries.

The molecular structure of 2,6-Dimethyl-3-methoxycinnamic acid consists of a cinnamic acid backbone with specific substituents. The presence of methyl groups at positions 2 and 6, along with a methoxy group at position 3, imparts unique chemical properties to this compound. Its molecular formula is C₁₁H₁₄O₃, and it has a molecular weight of approximately 194.2 g/mol.

Recent studies have highlighted the potential of 2,6-Dimethyl-3-methoxycinnamic acid in the development of novel therapeutic agents. Researchers have explored its anti-inflammatory and antioxidant properties, which make it a promising candidate for use in pharmaceuticals and nutraceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting its potential in treating inflammatory diseases.

In addition to its pharmacological applications, 2,6-Dimethyl-3-methoxycinnamic acid has also found utility in the cosmetics industry. Its ability to scavenge free radicals and protect against UV-induced oxidative stress makes it an ideal ingredient in sunscreen formulations and anti-aging products. A recent investigation by dermatologists revealed that incorporating this compound into topical formulations can enhance skin barrier function and reduce signs of photoaging.

The synthesis of 2,6-Dimethyl-3-methoxycinnamic acid involves a multi-step process that typically includes esterification followed by hydrolysis to yield the final product. Chemists have optimized these reaction conditions to achieve high yields and purity levels, ensuring its suitability for both research and commercial applications.

Beyond its direct applications, 2,6-Dimethyl-3-methoxycinnamic acid serves as a valuable precursor for the synthesis of more complex molecules with enhanced bioactivity. For example, researchers have successfully synthesized derivatives of this compound that exhibit improved solubility and bioavailability, making them more effective as drug candidates.

In terms of safety profile, studies indicate that 2,6-Dimethyl-3-methoxycinnamic acid is generally well-tolerated when used within recommended dosage ranges. However, further toxicological studies are warranted to fully characterize its safety profile across different routes of administration.

The growing interest in natural products and their derivatives has positioned CAS No: 1807417-06-6 as a key player in the development of innovative solutions across various industries. As research continues to uncover new applications for this compound, its role in advancing science and technology is expected to expand significantly.